Cas no 2227728-29-0 ((1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol
• CAS No: 2227728-29-0
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 5814790
• PubChem ID: 165691774
• Update Time: 2025-05-23

(1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol
• 2227728-29-0
• EN300-1761560

• Inchi： 1S/C8H10F2N2O/c9-5-3-12-4-6(10)8(5)7(13)1-2-11/h3-4,7,13H,1-2,11H2/t7-/m0/s1
• InChI Key： NQPYLDNHJPNCEE-ZETCQYMHSA-N
• SMILES： FC1C=NC=C(C=1[C@H](CCN)O)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol

(1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol: A Comprehensive Overview

(1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol, also known by its CAS number 2227728-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a chiral center at the first carbon of the propanol chain and a substituted pyridine ring. The presence of fluorine atoms at the 3 and 5 positions of the pyridine ring adds to its complexity and potential for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of fluorine atoms at specific positions is achieved through electrophilic substitution reactions, followed by further functionalization to introduce the amino and hydroxyl groups. The stereochemistry at the chiral center is carefully controlled to ensure the desired (1S) configuration, which is crucial for its biological activity.

Recent studies have highlighted the potential of this compound as a precursor in drug design. Its structure allows for easy modification, enabling researchers to explore its role in various biological pathways. For instance, the amino group can be utilized for forming peptide bonds, while the hydroxyl group provides opportunities for esterification or glycosylation. These modifications can significantly influence the compound's pharmacokinetic properties, making it a versatile building block in medicinal chemistry.

In terms of applications, (1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol has shown promise in the development of bioactive molecules targeting specific receptors or enzymes. Its ability to interact with biological systems makes it a valuable tool in drug discovery programs. Furthermore, its fluorinated pyridine ring contributes to enhanced stability and bioavailability, which are critical factors in pharmaceutical development.

From a structural standpoint, the compound's geometry plays a pivotal role in its reactivity and selectivity. The spatial arrangement of substituents on the pyridine ring influences electronic effects and steric hindrance, which are essential considerations in designing efficient synthetic routes. Additionally, the stereochemistry at the chiral center affects enantioselectivity in reactions involving this compound.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have been employed to predict its interaction with biological targets, aiding in rational drug design strategies. These studies underscore the importance of understanding molecular dynamics at both macroscopic and microscopic levels.

In conclusion, (1S)-3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-ol stands out as a multifaceted compound with wide-ranging applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable asset in modern drug discovery efforts. As research continues to unravel its potential, this compound is poised to contribute significantly to advancements in medicinal chemistry.